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Compound Focus: Vimirogant

CAS No.: 1802706-04-2

Cat. No.: S546768

Vimirogant (VTP-43742) is a potent, selective, and orally active RORyt inverse agonist [1] [2]. The
Retinoic acid-related Orphan Receptor Gamma t (RORyt) is a master transcription factor for the
differentiation and function of Th17 cells, which are key drivers in autoimmune diseases like psoriasis

through their production of IL-17 [3].

The table below summarizes key quantitative data for Vimiregant:

Parameter Value Details /| Assay

Binding Affinity (Ki) 3.5nM [1] RORyt

In Vitro ICso 17 nM [1] RORyt

Cellular ICso 57 nM [1] Inhibition of IL-17A from mouse splenocytes
Selectivity >1000-fold [1] [2] Versus RORa and ROR isotypes

Current Clinical Development Status

Recent clinical trial records indicate that Vimiroegant (also referred to as AGN-242428) has been studied for
Dry Eye Disease [4]. Available information suggests that its development for autoimmune disorders like
psoriasis has not progressed. The diagram below illustrates the signaling pathway targeted by Vimiregant

and the consequent inhibition of IL-17 production.
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Suggested Research Alternatives

Since Vimirogant-specific protocols are unavailable, you can explore the broader landscape of RORyt

inhibition for psoriasis and other Th17-mediated diseases:

¢ Research Alternative Targets: Focus on other pathways in psoriasis pathogenesis, such as IL-23,
IL-17, TYK2, or PDE4, for which numerous approved and emerging treatments exist [5] [3] [6].
¢ Investigate Newer Compounds: Look for other RORyt inhibitors that may be in active clinical

development for autoimmune conditions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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